Cas no 1805750-41-7 (4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid)

• Product Name: 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid
• CAS No: 1805750-41-7
• MF: C₁₂H₁₃ClO₄
• MW: 256.682223081589
• CID: 4940128
• Update Time: 2025-06-11

4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid

• Inchi： 1S/C12H13ClO4/c1-6-5-8(10(13)7(2)14)3-4-9(6)11(15)12(16)17/h3-5,10-11,15H,1-2H3,(H,16,17)
• InChI Key： YQMNXVULYZCJDN-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(C(=O)O)O)=C(C)C=1

Computed Properties

• Exact Mass: 256.0502366 g/mol
• Monoisotopic Mass: 256.0502366 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 74.6
• Molecular Weight: 256.68

Additional information on 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid

Introduction to 4-(1-Chloro-2-oxopropyl)-2-methylmandelic Acid (CAS No. 1805750-41-7) in Modern Chemical and Pharmaceutical Research

4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid, identified by the chemical abstracts service number 1805750-41-7, is a specialized organic compound that has garnered significant attention in the realm of pharmaceutical and biochemical research. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for further investigation in drug development and synthetic chemistry. The presence of both chloro and carboxylic acid functional groups, coupled with its mandelic acid derivative structure, positions it as a versatile intermediate in the synthesis of more complex molecules.

The molecular structure of 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid consists of a benzene ring substituted with a hydroxymethyl group and an ester-like moiety at the 2-position, alongside a chlorinated propyl side chain. This configuration imparts distinct reactivity patterns, making it amenable to various chemical transformations. In recent years, the compound has been explored for its potential applications in the synthesis of novel pharmaceutical agents, particularly those targeting neurological and inflammatory disorders.

One of the most compelling aspects of 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid is its role as a building block in the development of bioactive molecules. Researchers have leveraged its structural features to design analogs with enhanced pharmacological properties. For instance, studies have demonstrated its utility in generating derivatives that exhibit inhibitory effects on specific enzymes implicated in metabolic diseases. The chloro-substituted propyl group serves as a reactive handle for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

In the context of contemporary pharmaceutical research, the demand for innovative therapeutic agents has driven investigations into structurally unique compounds like 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid. Its incorporation into drug candidates has shown promise in preclinical models, where it has been observed to modulate key biological pathways. These findings align with broader trends in medicinal chemistry, where structural diversity is recognized as a critical factor in achieving desirable pharmacokinetic and pharmacodynamic profiles.

The synthesis of 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid presents an intriguing challenge due to its complex functional groups. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to optimize its production. These techniques not only enhance yield but also improve purity, ensuring that subsequent applications in drug discovery are not compromised by impurities or byproducts.

Recent advancements in computational chemistry have further illuminated the potential of 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid as a pharmacophore. Molecular modeling studies have predicted its interactions with target proteins, providing insights into how modifications to its structure could enhance binding affinity or selectivity. Such computational approaches are increasingly integral to modern drug design, complementing experimental efforts and accelerating the discovery process.

The compound's relevance extends beyond academic research; industrial applications are also being explored. Its stability under various conditions makes it suitable for large-scale preparations required for clinical trials and commercial production. Furthermore, its compatibility with green chemistry principles—such as solvent efficiency and minimal waste generation—underscores its sustainability as a synthetic intermediate.

Ethical considerations are paramount when evaluating new chemical entities like 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid. Rigorous safety assessments are conducted to ensure that its handling does not pose risks to researchers or downstream users. These evaluations include toxicity studies and environmental impact assessments, which are essential components of responsible chemical development.

The future prospects for 4-(1-Chloro-2-oxopropyl)-2-methylmandelic acid remain bright, with ongoing research poised to unlock new therapeutic possibilities. Collaborative efforts between academia and industry will be crucial in translating laboratory findings into viable treatments for human diseases. As our understanding of biological systems evolves, so too will the applications of this versatile compound.